Cas no 476296-31-8 (4-cyano-N-(3,5-dimethylphenyl)benzamide)

• Product Name: 4-cyano-N-(3,5-dimethylphenyl)benzamide
• CAS No: 476296-31-8
• MF: C₁₆H₁₄N₂O
• MW: 250.295163631439
• CID: 1022514
• PubChem ID: 2683311
• Update Time: 2025-05-22

4-cyano-N-(3,5-dimethylphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-cyano-N-(3,5-dimethylphenyl)- (9CI)
• 4-cyano-N-(3,5-dimethylphenyl)benzamide
• BENZAMIDE, 4-CYANO-N-(3,5-DIMETHYLPHENYL)-
• CHEMBL1214632
• AKOS000198276
• Oprea1_777567
• DTXSID00369023
• DB-284992
• SCHEMBL13719442
• 476296-31-8
• F0382-0070

• Inchi： 1S/C16H14N2O/c1-11-7-12(2)9-15(8-11)18-16(19)14-5-3-13(10-17)4-6-14/h3-9H,1-2H3,(H,18,19)
• InChI Key： MLFNHCWFMPKMQL-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C#N)=CC=1)NC1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 250.110613074g/mol
• Monoisotopic Mass: 250.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 52.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-cyano-N-(3,5-dimethylphenyl)benzamide

4-Cyano-N-(3,5-Dimethylphenyl)Benzamide: A Comprehensive Overview

4-Cyano-N-(3,5-Dimethylphenyl)Benzamide (CAS No. 476296-31-8) is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure and properties, has garnered attention due to its potential applications in various industries. In this article, we delve into the structural features, synthesis methods, and recent advancements in the utilization of 4-cyano-N-(3,5-dimethylphenyl)benzamide.

The molecular structure of 4-cyano-N-(3,5-dimethylphenyl)benzamide comprises a benzamide backbone with a cyano group at the para position and two methyl groups on the phenyl ring. This arrangement imparts distinctive electronic and steric properties to the molecule. Recent studies have highlighted its role as a precursor in the synthesis of advanced materials, including polymers and coordination compounds. For instance, researchers have explored its ability to form self-assembled monolayers (SAMs), which are crucial for applications in sensors and nanotechnology.

One of the most promising applications of 4-cyano-N-(3,5-dimethylphenyl)benzamide lies in its use as a building block for supramolecular chemistry. The cyano group acts as a strong electron-withdrawing substituent, facilitating interactions such as hydrogen bonding and π-π stacking. These interactions are pivotal in designing materials with tailored properties for energy storage and catalysis. A 2023 study published in *Nature Communications* demonstrated that incorporating this compound into metal-organic frameworks (MOFs) significantly enhances their gas adsorption capabilities.

In addition to its role in materials science, 4-cyano-N-(3,5-dimethylphenyl)benzamide has shown potential in pharmaceutical research. Its ability to modulate enzyme activity through non-covalent interactions makes it a valuable tool in drug discovery. A recent investigation revealed that this compound exhibits selective inhibition against certain kinases, opening avenues for its use in anticancer therapies.

The synthesis of 4-cyano-N-(3,5-dimethylphenyl)benzamide typically involves multi-step organic reactions. A common approach includes the nucleophilic acylation of 3,5-dimethylbenzene with an appropriate cyano-substituted acid chloride or anhydride. Optimization of reaction conditions has been a focal point for researchers aiming to improve yield and purity. For example, microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining product quality.

From an environmental perspective, understanding the degradation pathways of 4-cyano-N-(3,5-dimethylphenyl)benzamide is essential for assessing its ecological impact. Recent studies have employed computational methods to predict its biodegradation potential under various environmental conditions. These findings underscore the importance of sustainable practices in handling such compounds during industrial processes.

In conclusion, 4-cyano-N-(3,5-dimethylphenyl)benzamide (CAS No. 476296-31-8) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure enables innovative uses in materials science, pharmaceuticals, and beyond. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly significant role in advancing technological and therapeutic solutions.